Iodine-127 atom
Overview
Description
Iodine-127 atom is the stable isotope of iodine with relative atomic mass 126.904468, 100 atom percent natural abundance and nuclear spin 5/2.
Scientific Research Applications
Environmental and Biological Speciation
Iodine-127, as a stable isotope of iodine, plays a crucial role in various environmental and biological studies. It is particularly important in understanding the speciation of iodine in the environment and biological samples. The occurrence, sources, inventory, and concentration level of iodine, including Iodine-129 (a long-lived beta-emitting radioisotope), are significant in radiation protection, waste depository, and environmental sciences (Hou et al., 2009).
Hydrological Tracing
Iodine-127's behavior in hydrological systems is of interest. In a study conducted in the Orange County ground water basin, the concentrations of Iodine-129 and Iodine-127 were measured in wells to evaluate their potential use as hydrological tracers. This study highlighted the nearly conservative behavior of Iodine-129, with the Iodine-129/Iodine-127 ratios reflecting variations in source functions as well as climatic conditions (Schwehr et al., 2005).
Thyroid and Urine Analysis
In biomedicine, isotopes of iodine, including Iodine-127, are pivotal. The level of Iodine-127 in urine directly reflects iodine intake from food, essential for assessing dietary iodine levels. Moreover, the radiometric methods for determining iodine isotopes in the thyroid and urine are crucial for understanding iodine's role in human health (Hou & Ding, 2009).
Atmospheric and Environmental Tracer
The study of Iodine-129 and Iodine-127 speciation in precipitation is vital for understanding environmental iodine cycling. Research on the speciation of these isotopes in Denmark's precipitation revealed new findings regarding the sources and geochemical cycle of iodine, enhancing our understanding of atmospheric chemistry (Hou et al., 2009).
Nuclear Waste and Environmental Safety
Iodine-127, along with Iodine-129, is studied in the context of nuclear waste and environmental safety. For instance, the determination of Iodine-129 levels in seawater near nuclear power plants is crucial for assessing the environmental impact of nuclear activities and ensuring safety protocols (He et al., 2011).
Climate Change and Oceanography
Iodine isotopes, including Iodine-127, are used to trace water circulation and marine environment changes. A study on surface seawater samples from the Antarctic seas analyzed Iodine-129 and Iodine-127 to understand water transport, mixing, and the effects on global climate change (Xing et al., 2017).
Properties
Molecular Formula |
HI |
|---|---|
Molecular Weight |
127.9124 g/mol |
IUPAC Name |
iodane |
InChI |
InChI=1S/HI/h1H/i1+0 |
InChI Key |
XMBWDFGMSWQBCA-IGMARMGPSA-N |
Isomeric SMILES |
[127IH] |
SMILES |
I |
Canonical SMILES |
I |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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